4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane

• Molecular Formula: C11H18O5
• Molecular Weight: 230.26 g/mol
• IUPAC Name: 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane
• InChI: InChI=1S/C11H18O5/c1-10(2)13-6-5-12-9-8(7(6)14-10)15-11(3,4)16-9/h6-9H,5H2,1-4H3
• InChI Key: PITVFGWVJISGEN-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2COC3C(C2O1)OC(O3)(C)C)C

Description

4,4,11,11-Tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0²,⁶]dodecane is a tricyclic organic compound characterized by a fused oxygen-rich ring system. Its structure comprises three interconnected rings: two five-membered rings and one six-membered ring, with oxygen atoms forming part of the cyclic ether framework. The molecule features four methyl groups at positions 4, 4, 11, and 11, contributing to its steric bulk and hydrophobicity .

This compound is a structural component of topiramate, a sulfamate-derivative drug used clinically as an anticonvulsant and migraine prophylactic. The empirical formula of the parent compound (excluding the sulfamate group in topiramate) is C₁₂H₂₀O₆, as seen in its methanol derivative (CAS 20880-92-6) . The rigid tricyclic core enhances metabolic stability, while the oxygen atoms facilitate hydrogen bonding, influencing solubility and receptor interactions .

Preparation Methods

Acid-Catalyzed Etherification

• Reagents : Concentrated sulfuric acid or p-toluenesulfonic acid (p-TsOH) in anhydrous solvents (e.g., toluene or dichloromethane).

• Conditions : Reflux at 80–110°C for 12–24 hours.

• Mechanism : Protonation of hydroxyl groups facilitates nucleophilic attack, forming ether linkages. This method is effective for constructing the seven-membered oxepane ring.

Base-Mediated Ring Closure

• Reagents : Potassium tert-butoxide (t-BuOK) or sodium hydride (NaH) in tetrahydrofuran (THF).

• Conditions : Room temperature to 60°C under nitrogen atmosphere.

• Yield : 45–60% after chromatographic purification.

Table 1: Comparison of Cyclization Methods

Method	Catalyst	Solvent	Temperature (°C)	Yield (%)
Acid-catalyzed	H₂SO₄	Toluene	110	58
Base-mediated	t-BuOK	THF	60	52
Thermal	None	Xylene	140	40

Oxygen Atom Incorporation

The five oxygen atoms are introduced through oxidation or direct etherification:

Epoxidation Followed by Ring Expansion

• Step 1 : Epoxidation of dienes using m-chloroperbenzoic acid (mCPBA) forms intermediate epoxides.

• Step 2 : Acidic hydrolysis (e.g., HCl/H₂O) expands the epoxide to a diol, which undergoes cyclization.

Direct Oxidative Coupling

• Reagents : Dess-Martin periodinane (DMP) or 2-iodoxybenzoic acid (IBX).

• Conditions : Room temperature in dichloromethane.

• Outcome : Converts secondary alcohols to ketones, enabling subsequent ether formation.

Methyl Group Installation

The tetramethyl substitution is achieved via alkylation:

Friedel-Crafts Alkylation

• Reagents : Methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄) with aluminum chloride (AlCl₃).

• Conditions : 0–5°C to prevent over-alkylation.

Nucleophilic Substitution

• Substrates : Brominated intermediates treated with methyl Grignard reagents (CH₃MgBr).

• Yield : 65–75% with strict control of stoichiometry.

Industrial-Scale Production

Batch Processing

• Reactors : Stainless steel or glass-lined vessels.

• Optimization : Slow addition of alkylating agents to minimize exothermic side reactions.

Continuous Flow Synthesis

• Advantages : Improved heat transfer and reproducibility.

• Parameters : Residence time of 30–60 minutes at 100–120°C.

Table 2: Industrial Method Performance

Parameter	Batch Processing	Continuous Flow
Throughput (kg/h)	5.2	18.7
Purity (%)	95	98
Energy Cost	High	Moderate

Characterization and Quality Control

Spectroscopic Analysis

• NMR : ¹H and ¹³C NMR confirm substitution patterns (e.g., methyl singlets at δ 1.2–1.4 ppm).

• IR : Strong C-O-C stretches at 1100–1250 cm⁻¹.

X-Ray Crystallography

• Key Data : Bond lengths (1.43–1.47 Å for ether linkages) and dihedral angles (45–50°) validate the tricyclic geometry.

Challenges and Limitations

• Regioselectivity : Competing pathways during cyclization require precise temperature control.

• Purification : Silica gel chromatography is ineffective for separating stereoisomers; preparative HPLC is recommended.

This synthesis demands meticulous optimization of reaction conditions and characterization to achieve high yields and purity. Advances in catalytic systems and flow chemistry are expected to enhance scalability and sustainability.

Chemical Reactions Analysis

Types of Reactions

4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, commonly using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Halogens, nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes.

Scientific Research Applications

Molecular Details

• IUPAC Name : 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane
• Molecular Formula : C₁₁H₁₈O₅
• Molecular Weight : 230.26 g/mol
• CAS Number : 20881-04-3

Structural Features

The compound features a tricyclic framework with multiple ether linkages and isopropylidene protective groups. Its unique stereochemistry makes it a chiral molecule with potential implications in pharmaceuticals and materials science.

Chemistry

• Building Block for Synthesis : The compound serves as a precursor in the synthesis of more complex carbohydrates and glycosides. It is particularly useful in carbohydrate chemistry for creating derivatives that can be further modified for specific applications.

Application	Description
Synthesis of Carbohydrates	Used to create various glycosides and oligosaccharides.
Protective Group	Isopropylidene groups prevent unwanted reactions during synthesis.

Biology

• Carbohydrate Metabolism Studies : It is utilized in studying enzyme interactions related to carbohydrate metabolism. The compound's structure allows researchers to investigate how carbohydrates interact with proteins and enzymes in biological systems .

Medicine

• Pharmaceutical Intermediates : The compound is investigated for its potential in drug development as a precursor for carbohydrate-based therapeutics. Its stability and reactivity make it suitable for synthesizing active pharmaceutical ingredients (APIs).

Medical Application	Description
Drug Development	Potential use in synthesizing carbohydrate-based drugs.
Enzyme Interaction Studies	Helps understand the role of carbohydrates in biological processes.

Industry

• Fine Chemicals Production : In industrial applications, this compound is employed in the production of fine chemicals due to its versatile chemical properties and ability to undergo various reactions .

Case Study 1: Synthesis of Glycosides

Researchers have successfully utilized 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane as a starting material for synthesizing glycosides that exhibit enhanced bioactivity compared to their natural counterparts. The protective groups facilitate selective reactions that yield high-purity products.

Case Study 2: Enzyme Interaction Research

A study focused on the interactions between this compound and specific glycosyltransferases demonstrated significant insights into carbohydrate metabolism pathways. The research indicated that modifications to the compound could enhance enzyme affinity and specificity.

Mechanism of Action

The mechanism by which 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane exerts its effects involves interactions with specific molecular targets and pathways. These interactions can influence various biochemical processes, potentially leading to therapeutic effects or other biological outcomes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0²,⁶]dodecane but differ in ring topology, substituents, or functional groups, leading to distinct physicochemical and biological properties.

4,4,11,11-Tetramethyl-3,5,7,10,12-Pentaoxatricyclo[6.4.0.0²,⁶]dodecane

• IUPAC Name: 1,2:3,5-Di-O-isopropylidene-α-D-xylofuranose .
• Molecular Formula : C₁₁H₁₈O₅.
• Key Differences: The tricyclic system here is [6.4.0.0²,⁶], incorporating a six-membered and a four-membered ring instead of the [7.3.0.0²,⁶] system. Reduced molecular weight (230.26 g/mol vs. 260.28 g/mol for the methanol derivative of the target compound) due to fewer carbons and oxygens. Altered solubility and stereoelectronic properties due to smaller ring strain and different oxygen positioning .

[(1S,2R,6S,8R,9R)-4,4,11,11-Tetramethyl-3,5,7,10,12-Pentaoxatricyclo[7.3.0.0²,⁶]dodecan-8-yl]methyl Acetate

• Molecular Formula : C₁₄H₂₂O₇.
• Key Differences: Substitution of a hydroxyl group with an acetate ester at position 6. Increased molecular weight (302.32 g/mol) and lipophilicity due to the acetyl group.

(1S,2R,6R,8S,9R)-4,4,11,11-Tetramethyl-3,5,7,10,12-Pentaoxatricyclo[7.3.0.0²,⁶]dodecane-8-carboxylic Acid

• Molecular Formula : C₁₃H₂₀O₇.
• Key Differences: Introduction of a carboxylic acid group at position 7. Significantly higher polarity (274.11 g/mol) and acidity (pKa ~2–4) compared to non-ionized derivatives. Potential for salt formation or coordination chemistry, expanding applications in metal-organic frameworks or drug delivery .

12-(4-Chlorophenyl)-7-Methyl-10-Phenyl-3,4,5,6,8,10-Hexaazatricyclo[7.3.0.0²,⁶]dodeca-1(9),2,4,7,11-Pentaene

• Molecular Formula : C₂₄H₁₈ClN₆.
• Key Differences :
  • Replacement of oxygen atoms with nitrogen in the tricyclic system, creating a hexaazatricyclo framework.
  • Presence of aromatic (phenyl, chlorophenyl) substituents, enabling π-π stacking and enhanced biological activity (e.g., herbicidal, antibacterial).
  • Higher molecular weight (425.90 g/mol) and basicity due to nitrogen-rich structure .

Structural and Functional Analysis Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Structural Differences	Applications/Properties
4,4,11,11-Tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0²,⁶]dodecane	C₁₂H₂₀O₆	260.28	Ethers, methyl groups	Parent tricyclic core	Drug backbone (e.g., topiramate)
4,4,11,11-Tetramethyl-3,5,7,10,12-pentaoxatricyclo[6.4.0.0²,⁶]dodecane	C₁₁H₁₈O₅	230.26	Ethers, methyl groups	[6.4.0.0²,⁶] ring system	Carbohydrate chemistry intermediate
[(1S,2R,6S,8R,9R)-...]methyl Acetate	C₁₄H₂₂O₇	302.32	Acetate ester	Ester substitution at C8	Prodrug potential
(1S,2R,6R,8S,9R)-...carboxylic Acid	C₁₃H₂₀O₇	274.11	Carboxylic acid	Acidic C8 substituent	Metal coordination, drug formulation
12-(4-Chlorophenyl)-7-methyl-10-phenyl-hexaazatricyclo[7.3.0.0²,⁶]dodeca...	C₂₄H₁₈ClN₆	425.90	Aromatic, chlorophenyl, amines	Nitrogen-rich rings, aromatic substituents	Herbicidal, antibacterial agents

Key Findings and Implications

Ring Topology : The [7.3.0.0²,⁶] system in the target compound provides a balance of ring strain and stability, favoring pharmaceutical applications. Smaller or nitrogen-substituted rings (e.g., [6.4.0.0²,⁶] or hexaazatricyclo) alter reactivity and bioactivity .

Substituent Effects : Functional groups like sulfamate (in topiramate), acetate, or carboxylic acid modulate solubility, metabolic stability, and target interactions. For example, the carboxylic acid derivative’s polarity enhances its utility in ionic formulations .

Biological Relevance : Nitrogenated analogs exhibit broader biological activity due to aromatic and basic groups, while oxygenated derivatives are prioritized for CNS drugs due to blood-brain barrier permeability .

Biological Activity

4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane (CAS Number: 20881-04-3) is a complex organic compound characterized by its unique tricyclic structure and multiple oxygen atoms integrated into its framework. This compound has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activities associated with this compound, including its antimicrobial and cytotoxic properties.

Chemical Structure and Properties

The chemical formula for 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane is $C_{11}H_{18}O_5$ with a molecular weight of 230.26 g/mol. The structural representation can be summarized as follows:

• IUPAC Name : 4,4-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane
• SMILES Notation : CC1(C)OC2OC3COC(C)(C)OC3C2O1

Cytotoxic Activity

The cytotoxic effects of this compound are also noteworthy:

• Mechanism of Action : Similar compounds have been shown to induce apoptosis in cancer cell lines through various mechanisms including the generation of reactive oxygen species (ROS) and the disruption of mitochondrial function.
• Case Studies : In vitro studies on structurally analogous compounds have reported IC50 values indicating effective inhibition of cancer cell proliferation at concentrations ranging from 10 to 100 µg/mL.

Table 1: Biological Activity Overview

Activity Type	Observed Effect	Reference
Antimicrobial	Effective against E. coli and S. aureus
Cytotoxic	Induces apoptosis in cancer cells

Table 2: Comparative MIC Values for Related Compounds

Compound Name	MIC (µg/mL) against S. aureus	MIC (µg/mL) against E. coli
Compound A	1.56	2.00
Compound B	0.39	0.20
4,4-Tetramethyl...	TBD (To be determined)	TBD

Research Findings

Recent studies have highlighted the potential therapeutic applications of compounds similar to 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane:

• Antifungal Properties : Some derivatives have shown promising antifungal activity against pathogenic fungi such as Candida albicans, suggesting that this class of compounds could be explored for antifungal drug development.
• Anticancer Potential : The cytotoxic effects observed in human cancer cell lines indicate a need for further exploration into their mechanisms and potential as anticancer agents.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0²,⁶]dodecane, and how can purity be optimized?

• Methodology : Synthesis typically involves cyclocondensation of polyol precursors with ketones or aldehydes under acid catalysis. Triethyl orthoformate is often used as a dehydrating agent to stabilize intermediates . Purification is achieved via recrystallization (e.g., using ethanol/water mixtures) or column chromatography with silica gel and ethyl acetate/hexane gradients. Purity (>95%) is confirmed by HPLC with UV detection at 254 nm.

Q. Which spectroscopic and crystallographic techniques are critical for structural characterization?

• Methodology :

• Single-crystal X-ray diffraction determines absolute configuration and bond parameters (e.g., C–C bond lengths: 1.48–1.52 Å; O–C–O angles: 108–112°) .
• NMR : $^1H$ NMR detects methyl resonances at δ 1.2–1.4 ppm (singlets), while $^{13}C$ NMR identifies oxygenated carbons at δ 95–110 ppm .
• FT-IR confirms ether (C–O–C) stretches at 1100–1250 cm⁻¹ and hydroxyl (O–H) bands if hydrated .

Q. How does the compound’s stability vary under different pH and temperature conditions?

• Methodology : Accelerated stability studies (25–60°C, pH 1–13) monitored via HPLC. Degradation products (e.g., ring-opened diols) are identified by LC-MS. The compound is stable at neutral pH and ≤40°C but hydrolyzes rapidly under acidic/basic conditions .

Advanced Research Questions

Q. How can contradictions between computational and experimental structural data (e.g., bond angles, torsional strain) be resolved?

• Methodology :

• Compare DFT-optimized geometries (B3LYP/6-31G*) with X-ray data (e.g., unit cell parameters: a = 6.95 Å, b = 9.70 Å, c = 24.04 Å; space group P2₁2₁2₁) .
• Discrepancies >5% in bond angles suggest solvent effects or crystal packing forces. Use Hirshfeld surface analysis to quantify intermolecular interactions (e.g., C–H···π, π–π stacking) .

Q. What strategies improve synthetic yield in large-scale preparations?

• Methodology :

• Optimize catalyst loading (e.g., 0.5–2 mol% p-toluenesulfonic acid) and reaction time (48–72 hrs) using a Design of Experiments (DoE) approach.
• Solvent selection (toluene > DMF) reduces side reactions. Yields increase from 45% to 72% with microwave-assisted synthesis (100°C, 30 mins) .

Q. How do non-covalent interactions (e.g., C–H···O, van der Waals) influence supramolecular assembly?

• Methodology :

• Crystallographic data reveal chains along the a-axis stabilized by C–H···π (2.8–3.2 Å) and π–π interactions (3.4–3.6 Å) .
• Molecular dynamics simulations (AMBER force field) predict aggregation in apolar solvents, validated by SAXS .

Q. What computational models best predict the compound’s reactivity in enzyme inhibition studies?

• Methodology :

• Docking simulations (AutoDock Vina) using PDB structures (e.g., CYP450 enzymes) identify binding poses with ∆G < -8 kcal/mol.
• QM/MM calculations (Gaussian/CHARMM) assess transition states for oxidation reactions .

Q. How can the compound be functionalized for targeted drug delivery systems?

• Methodology :

• Click chemistry (CuAAC) introduces azide-alkyne groups at the methyl positions.
• In vitro assays (e.g., HepG2 cells) show pH-sensitive release profiles (t₁/₂ = 12 hrs at pH 5.0 vs. 48 hrs at pH 7.4) .